![molecular formula C18H26N6 B5604553 N-[2-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B5604553.png)
N-[2-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves multistep reactions, including cyclocondensation, heterocyclization, and functional group transformations. The specific synthesis pathways can vary significantly depending on the desired substituents and structural modifications. For example, novel synthesis methods employing Suzuki coupling and specific catalytic conditions have been developed for related pyrazolo[1,5-a]pyrimidine compounds, indicating a complex and versatile synthetic framework applicable to our compound of interest (Kumar et al., 2003).
Molecular Structure Analysis
Pyrazolo[1,5-a]pyrimidines possess a distinctive bicyclic structure that influences their chemical behavior and interaction with biological targets. X-ray crystallography and spectroscopic methods such as NMR and mass spectrometry are pivotal in determining their molecular structure. These techniques provide insights into the compound's conformation, electron distribution, and potential reactive sites (Repich et al., 2017).
Chemical Reactions and Properties
Pyrazolo[1,5-a]pyrimidines are reactive towards various chemical agents, undergoing transformations such as N-alkylation, cyclization, and nucleophilic substitution. These reactions allow for the introduction of diverse functional groups, significantly altering the compound's physical and chemical properties. For instance, the reactivity of related compounds under conditions like Suzuki coupling or with different amines highlights the versatility of pyrazolo[1,5-a]pyrimidine chemistry (Makarov et al., 2003).
properties
IUPAC Name |
N-[2-(4-ethyl-3,5-dimethylpyrazol-1-yl)ethyl]-2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N6/c1-7-16-14(5)21-23(15(16)6)9-8-19-17-10-11(2)20-18-12(3)13(4)22-24(17)18/h10,19H,7-9H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYSNFERSNDOWAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N(N=C1C)CCNC2=CC(=NC3=C(C(=NN23)C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.